Cas no 4559-86-8 (N,N,N',N'-Tetra-N-butylurea)

Tetrabutylurea is a chemical substance,The molecular formula isC17H36N2O.It is a transparent or yellowish liquid,Slightly more viscous than water.Hydroanthraquinone solvent mainly used in the new process of producing hydrogen peroxide by anthraquinone method.Relative to trioctyl phosphate,With hydroanthraquinonesolubilitylarge;H2O2Large partition coefficient in two phases;The density difference between tetrabutyl urea and water is large\High surface tension.Density:0.88.Melting point:<-50°C.Boiling point:163 °C / 12mmHg.Flash point:93 °C.Refractive index:1.462.
N,N,N',N'-Tetra-N-butylurea structure
N,N,N',N'-Tetra-N-butylurea structure
N,N,N',N'-Tetra-N-butylurea
4559-86-8
C17H36N2O
284.4805
MFCD00042901
45169
87560493

N,N,N',N'-Tetra-N-butylurea Properties

Names and Identifiers

    • 1,1,3,3-Tetrabutylurea
    • N,N,N',N'-TETRABUTYLUREA
    • N,N,N',N'-TETRA-N-BUTYLUREA
    • TETRABUTYL UREA
    • TETRA-N-BUTYLUREA
    • 1,1,3,3-tetrabutyl-ure
    • tetrabutyl-ure
    • Tetra Butyl Ureas ( TBU )
    • Urea, tetrabutyl-
    • Tetrabutylharnstoff
    • Tetrabutyl-urea
    • Tetrabutylurea
    • Urea, 1,1,3,3-tetrabutyl-
    • Urea, N,N,N',N'-tetrabutyl-
    • SNDGLCYYBKJSOT-UHFFFAOYSA-N
    • N,N,N,N-TETRA-N-BUTYLUREA
    • 736CY99V47
    • tetra-n-Butyl urea
    • TBU (Tetrabutylurea)
    • DSSTox_CID_23902
    • DSSTox_RID_80085
    • 1,1,3,3-tetrabutyl-urea
    • DSSTox_GSID_43902
    • Urea,N,N,N',N'-tetra
    • InChI=1/C17H36N2O/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
    • N,N,N',N'-Tetrabutylurea #
    • FT-0605996
    • NSC-3892
    • EINECS 224-929-8
    • CS-0015746
    • SCHEMBL182567
    • AKOS015917498
    • AI3-14808
    • 1,1,3,3-Tetrabutylurea; NSC 3892
    • Tox21_301515
    • TETRABUTYLUREA, 1,1,3,3-
    • 4559-86-8
    • DTXCID5023902
    • T2537
    • DTXSID7043902
    • UNII-736CY99V47
    • CAS-4559-86-8
    • A826856
    • SNDGLCYYBKJSOT-UHFFFAOYSA-
    • CHEMBL3184697
    • MFCD00042901
    • D92609
    • NS00006674
    • Q27266145
    • EC 224-929-8
    • NCGC00255752-01
    • NSC3892
    • NSC 3892
    • W-106125
    • DB-051320
    • N,N,N'',N''-Tetrabutylurea
    • +Expand
    • MFCD00042901
    • SNDGLCYYBKJSOT-UHFFFAOYSA-N
    • 1S/C17H36N2O/c1-5-9-13-18(14-10-6-2)17(20)19(15-11-7-3)16-12-8-4/h5-16H2,1-4H3
    • O=C(N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • 284.28300
  • 0
  • 1
  • 12
  • 284.283
  • 20
  • 193
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.7
  • nothing
  • 0
  • 23.6

Experimental Properties

  • 4.91080
  • 23.55000
  • 1.4520-1.4560
  • 163°C/12mmHg(lit.)
  • <-50°C
  • 93 °C
  • colorless liquid
  • Uncertain
  • 0.88

N,N,N',N'-Tetra-N-butylurea Security Information

N,N,N',N'-Tetra-N-butylurea Customs Data

  • 2924199090

  • China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N,N,N',N'-Tetra-N-butylurea Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V3T-100g
Tetrabutylurea
 4559-86-8 99%
100g
 $6.00 2024-05-02
A2B Chem LLC
AB79481-100g
N,N,N',N'-Tetrabutylurea
 4559-86-8 99%
100g
 $6.00 2024-04-20
Aaron
AR003VC5-25g
Tetrabutylurea
 4559-86-8 98%
25g
 $3.00
abcr
AB147275-25 g
N,N,N',N'-Tetra-n-butylurea, 97%; .
 4559-86-8 97%
25 g
 €71.50 2023-07-20
Fluorochem
015762-1g
Tetrabutyl-urea
 4559-86-8 >98%
1g
 ￡10.00 2022-02-28
TRC
N223205-5g
N,N,N',N'-Tetra-N-butylurea
 4559-86-8
5g
 $ 200.00 2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162345-1g
N,N,N',N'-Tetra-N-butylurea
 4559-86-8 >98.0%(GC)
1g
 ¥29.90 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1085699-500g
Tetrabutylurea
 4559-86-8 98%
500g
 ￥111.00 2024-05-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X58245-5g
N,N,N,N-TETRA-N-BUTYLUREA
 4559-86-8 98%
5g
 ¥38.0 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T834990-100g
1,1,3,3-Tetrabutylurea
 4559-86-8 98%
100g
 ￥112.00 2022-10-10

N,N,N',N'-Tetra-N-butylurea Suppliers

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